Cas no 1040633-82-6 (N-(4-fluorophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-fluorophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1040633-82-6
• MF: C₂₁H₁₆FN₃O₂S₂
• MW: 425.499045372009
• CID: 5383243
• Update Time: 2025-11-07

N-(4-fluorophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(4-fluorophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C21H16FN3O2S2/c1-25-20(27)19-18(16(11-28-19)13-5-3-2-4-6-13)24-21(25)29-12-17(26)23-15-9-7-14(22)8-10-15/h2-11H,12H2,1H3,(H,23,26)
• InChI Key： LBZBFHFMPAHWHS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N(C)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-fluorophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(4-fluorophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1040633-82-6)

The compound N-(4-fluorophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, identified by its CAS number 1040633-82-6, represents a significant advancement in the field of heterocyclic chemistry. This molecule features a unique thieno[3,2-d]pyrimidine core, which is increasingly recognized for its potential in pharmaceutical and material science applications. The presence of a fluorophenyl group and a sulfanylacetamide moiety further enhances its chemical versatility, making it a subject of intense research.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in drug discovery and organic electronics. The thieno[3,2-d]pyrimidine scaffold, in particular, has garnered attention due to its structural similarity to purine bases, which are essential in biological systems. Researchers are exploring the potential of CAS 1040633-82-6 as a building block for kinase inhibitors and anticancer agents, aligning with the growing interest in targeted therapies.

The synthesis of N-(4-fluorophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide involves multi-step organic reactions, including cyclization and sulfanylation processes. These methods are often optimized for yield and purity, addressing the needs of industrial-scale production. The compound's molecular weight and solubility properties are critical parameters for formulation scientists, especially in the context of drug delivery systems.

From an environmental perspective, the green chemistry approach is being applied to the synthesis of such compounds to minimize waste and reduce hazardous byproducts. This aligns with the global push for sustainable chemical practices, a topic frequently searched by professionals in the field. The biodegradability and eco-toxicity of CAS 1040633-82-6 are also under investigation to ensure compliance with regulatory standards.

In the realm of computational chemistry, molecular docking studies have been conducted to predict the binding affinity of N-(4-fluorophenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide with various biological targets. These in silico analyses are invaluable for accelerating drug discovery pipelines, a hot topic among researchers leveraging AI-driven drug design.

The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, providing a robust foundation for quality control in manufacturing. Additionally, its thermal stability and crystallinity are of interest to material scientists exploring its potential in organic semiconductors.

As the scientific community continues to explore the applications of CAS 1040633-82-6, collaborations between academia and industry are expected to grow. This synergy is crucial for translating laboratory findings into real-world solutions, whether in pharmaceuticals or advanced materials. The compound's unique structure and properties position it as a promising candidate for future innovations.